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Cat. No.: B155464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyricarbate, also known as Pyridinol Carbamate, is a pyridine derivative that has been

investigated for its potential therapeutic effects in vascular disorders, particularly

atherosclerosis and hyperlipidemia.[1][2] This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and a discussion of its potential

mechanism of action. The guide also outlines detailed experimental protocols for the evaluation

of Pyricarbate's efficacy and includes illustrative data presentation.

Chemical Structure and Physicochemical Properties
Pyricarbate is chemically designated as 2,6-Pyridinediyldimethylene bis(methylcarbamate).[1]

Its structure features a central pyridine ring with two methylene groups at the 2 and 6 positions,

each linked to a methylcarbamate functional group.

Table 1: Physicochemical Properties of Pyricarbate
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Property Value Reference

CAS Number 1882-26-4 [1][3]

Molecular Formula C₁₁H₁₅N₃O₄ [1][3]

Molecular Weight 253.26 g/mol [1]

IUPAC Name

[6-

(methylcarbamoyloxymethyl)py

ridin-2-yl]methyl N-

methylcarbamate

[2]

Synonyms

Pyridinol Carbamate, Anginin,

Angioxine, Parmidine,

Prodectin

[2][3]

Appearance Solid powder [1]

Melting Point 136-137 °C [3]

UV max (Methanol) 264-265 nm [3]

Solubility
Sparingly soluble in cold water;

freely soluble in hot water
[3]

SMILES
CNC(=O)OCC1=NC(=CC=C1)

COC(=O)NC
[1]

InChI Key
YEKQSSHBERGOJK-

UHFFFAOYSA-N
[1]

Putative Mechanism of Action
The precise mechanism of action of Pyricarbate in the context of atherosclerosis and

hyperlipidemia is not well-elucidated in the currently available literature. However, based on its

chemical structure as a carbamate derivative and its reported effects, a hypothetical signaling

pathway can be proposed. It is important to note that this pathway is speculative and requires

experimental validation.
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One study has shown that Pyricarbate increases the concentration of noradrenaline and 5-

hydroxytryptamine (serotonin) in the heart, blood vessels, and brain of rats.[4] These biogenic

amines are known to have complex effects on the cardiovascular system. Noradrenaline, acting

through adrenergic receptors, can influence vascular tone and cardiac function. Serotonin can

also modulate vascular smooth muscle cell proliferation and migration, which are key events in

the pathogenesis of atherosclerosis.

Furthermore, other carbamate-containing compounds have been shown to exhibit a range of

biological activities, including effects on ion channels and enzyme inhibition.[5] It is plausible

that Pyricarbate may exert its effects through modulation of signaling pathways involved in

lipid metabolism and vascular inflammation.
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Caption: Hypothetical signaling pathway of Pyricarbate.

Experimental Protocols
Detailed experimental protocols are crucial for the consistent and reproducible evaluation of

Pyricarbate's therapeutic potential. The following sections provide methodologies for key in

vivo and in vitro experiments.

In Vivo Hyperlipidemia Model in Rats
This protocol describes the induction of hyperlipidemia in rats to evaluate the lipid-lowering

effects of Pyricarbate.
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Caption: Experimental workflow for the in vivo hyperlipidemia model.
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Methodology:

Animals: Male Wistar rats (180-220 g) are housed in a controlled environment (22 ± 2°C, 12

h light/dark cycle) with ad libitum access to food and water.

Hyperlipidemic Diet: A high-fat diet consisting of 20% fat, 1.5% cholesterol, and 0.5% cholic

acid is provided to induce hyperlipidemia.

Grouping and Treatment:

Group 1: Normal control (standard chow).

Group 2: Hyperlipidemic control (high-fat diet + vehicle).

Group 3-5: Pyricarbate (e.g., 10, 20, 40 mg/kg/day, p.o.) in the high-fat diet.

Blood Collection and Analysis: Blood is collected at baseline and at the end of the treatment

period. Serum levels of total cholesterol (TC), triglycerides (TG), high-density lipoprotein

(HDL), and low-density lipoprotein (LDL) are measured using commercially available

enzymatic kits.

Histopathology: At the end of the study, aortas are excised, fixed in 10% neutral buffered

formalin, and embedded in paraffin. Sections are stained with Hematoxylin and Eosin (H&E)

and Oil Red O to assess atherosclerotic plaque formation.

In Vitro Cholesterol Efflux Assay
This assay measures the capacity of Pyricarbate to promote the efflux of cholesterol from

macrophage-derived foam cells, a critical step in reverse cholesterol transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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